Cas no 77513-73-6 (1H-Pyrrolizine-1-carboxylic acid, hexahydro-5-oxo-, ethyl ester, cis-)
77513-73-6 structure
Product Name:1H-Pyrrolizine-1-carboxylic acid, hexahydro-5-oxo-, ethyl ester, cis-
CAS No:77513-73-6
MF:C10H15NO3
MW:197.231003046036
CID:535933
PubChem ID:13088887
Update Time:2025-04-19
1H-Pyrrolizine-1-carboxylic acid, hexahydro-5-oxo-, ethyl ester, cis- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolizine-1-carboxylic acid, hexahydro-5-oxo-, ethyl ester, cis-
- ethyl (1R,8S)-5-oxo-1,2,3,6,7,8-hexahydropyrrolizine-1-carboxylate
- Ethyl (1R,7aS)-5-oxohexahydro-1H-pyrrolizine-1-carboxylate
- 77513-73-6
- DTXSID70517817
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- Inchi: 1S/C10H15NO3/c1-2-14-10(13)7-5-6-11-8(7)3-4-9(11)12/h7-8H,2-6H2,1H3/t7-,8+/m1/s1
- InChI Key: QQSXXWGUTHZSBR-SFYZADRCSA-N
- SMILES: O(CC)C([C@@H]1CCN2C(CC[C@H]21)=O)=O
Computed Properties
- Exact Mass: 197.10519334g/mol
- Monoisotopic Mass: 197.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 46.6Ų
1H-Pyrrolizine-1-carboxylic acid, hexahydro-5-oxo-, ethyl ester, cis- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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